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Introduction
Progranulin (PGRN), a secreted glycoprotein encoded by the GRN gene, plays a critical role in

various physiological processes, including neuronal survival, lysosomal function, and regulation

of inflammation.[1][2] Dysregulation of progranulin levels is strongly associated with several

neurodegenerative diseases, most notably frontotemporal dementia (FTD), where

haploinsufficiency of the GRN gene leads to a reduction in progranulin levels.[1][2]

Consequently, identifying small molecules that can modulate progranulin levels or its activity

presents a promising therapeutic strategy.

These application notes provide a comprehensive overview and detailed protocols for high-

throughput screening (HTS) assays designed to identify and characterize modulators of

progranulin. The methodologies described herein are suitable for large-scale screening of

compound libraries and subsequent hit validation.
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Progranulin-Related Signaling Pathways
Understanding the key signaling pathways involving progranulin is crucial for designing

relevant screening assays and interpreting their results.

Progranulin Trafficking and Lysosomal Delivery
Progranulin is trafficked to the lysosome through two primary pathways, where it is

subsequently cleaved into smaller granulin peptides.

Sortilin-Mediated Pathway: The transmembrane receptor Sortilin (SORT1) binds to the C-

terminus of progranulin and mediates its endocytosis and delivery to the lysosome for

degradation.[3] Inhibiting this interaction is a key strategy to increase extracellular

progranulin levels.

Prosaposin-Mediated Pathway: Progranulin can also "piggyback" on the lysosomal protein

prosaposin (PSAP) for delivery to the lysosome via the mannose 6-phosphate receptor

(M6PR) and the low-density lipoprotein receptor-related protein 1 (LRP1).[3]
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Proposed Interaction of Progranulin with TNF Signaling
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High-Throughput Screening Workflow for Progranulin Modulators
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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